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Necrotic enteritis, a disease caused by Clostridium perfringens, poses a significant threat to the

poultry industry, leading to substantial economic losses through increased mortality and

reduced performance. For decades, Albac, a brand of bacitracin, has been a cornerstone in

the prevention and control of this costly disease. This guide provides an objective comparison

of Albac's performance with other leading alternatives, supported by experimental data,

detailed methodologies, and visual representations of key biological and experimental

processes.

Performance Comparison of Albac and Alternatives
The following tables summarize quantitative data from various studies, offering a comparative

overview of the efficacy of Albac (bacitracin) and its alternatives in preventing necrotic enteritis

in broiler chickens.

Table 1: Efficacy of Bacitracin (Albac) in Preventing Necrotic Enteritis
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Treatment
Group

Mortality
Rate (%)

Lesion
Score (0-4
scale)

Body
Weight
Gain (g)

Feed
Conversion
Ratio (FCR)

Reference

Unchallenged

Control
0 0.0 1500 1.50 [1]

Challenged

Control
7.4 2.5 1350 1.75 [1]

Zinc

Bacitracin (33

mg/kg)

0.4 1.0 1480 1.55 [1]

Zinc

Bacitracin (55

mg/kg)

0 0.5 1490 1.52 [1]

Table 2: Comparative Efficacy of Bacitracin and Probiotics

Treatment
Group

Mortality Rate
(%)

Lesion Score
(0-4 scale)

C. perfringens
Count (log10
CFU/g)

Reference

Challenged

Control
15 2.8 7.5 [2]

Virginiamycin

(AGP)
5 1.2 5.0 [2]

Probiotic (B.

licheniformis)
8 1.5 5.8 [2]

Probiotic/Prebioti

c/Essential Oil
7 1.3 5.5 [2]

Table 3: Comparative Efficacy of Bacitracin and Organic Acids
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Treatment Group
Intestinal Lesion
Score (0-3 scale)

C. perfringens
(log10 CFU/g cecal)

Reference

Challenged Control 1.8 6.5 [3]

Zinc Bacitracin 0.9 5.2 [3]

Organic Acid Blend

(SMP)
1.0 5.8 [3]

Organic Acid Blend

(SMF)
1.1 5.6 [3]

Organic Acid Blend

(SHM)
0.9 5.4 [3]

Table 4: Comparative Efficacy of Bacitracin and Essential Oils

Treatment
Group

Mortality
(%) due to
NE

Lesion
Score (0-4
scale)

Body
Weight (g)
at day 42

FCR (day 0-
42)

Reference

Challenged

Control
12.5 2.1 2400 1.80 [4]

Essential Oil 5.0 1.1 2550 1.70 [4]

Lysozyme 6.3 1.3 2520 1.72 [4]

Essential Oil

+ Lysozyme
8.8 1.8 2450 1.78 [4]

Experimental Protocols
Understanding the methodologies behind the data is crucial for interpretation. Below are

detailed protocols for key experiments cited in this guide.

Necrotic Enteritis Challenge Model
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A common experimental design to induce necrotic enteritis in broilers involves a co-infection

model with Eimeria species and Clostridium perfringens. This approach mimics the natural

progression of the disease, where intestinal damage caused by coccidiosis creates a favorable

environment for C. perfringens proliferation.[5][6]

Experimental Workflow for Necrotic Enteritis Induction

Acclimation Phase

Challenge Phase

Observation Phase

Day 1: Chick Placement & Acclimation

Day 9: Oral Inoculation with Eimeria spp.

Day 14-16: Oral Inoculation with C. perfringens

Day 17-21: Observation for Clinical Signs & Mortality

Day 21: Necropsy & Lesion Scoring

Click to download full resolution via product page

Caption: A typical experimental workflow for inducing necrotic enteritis in broiler chickens.

1. Animals and Housing:
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One-day-old broiler chicks (e.g., Ross 308) are randomly allocated to different treatment

groups.[3]

Birds are housed in floor pens with fresh litter under controlled environmental conditions.

2. Diets:

A basal diet (e.g., corn-soybean meal based) is formulated to meet the nutritional

requirements of broilers.

Treatment diets are prepared by adding the test articles (e.g., Albac, probiotics, essential

oils) to the basal diet.

3. Challenge Procedure:

Predisposing Factor: On day 9 of age, birds are orally inoculated with a field strain of Eimeria

spp. (e.g., E. maxima, E. acervulina, E. tenella).[3]

C. perfringens Inoculation: From day 14 to 16, birds are orally challenged with a broth culture

of a virulent, NetB toxin-producing strain of Clostridium perfringens.[5][6]

4. Data Collection and Analysis:

Performance Parameters: Body weight gain and feed intake are recorded weekly, and the

feed conversion ratio (FCR) is calculated.

Mortality: Mortality is recorded daily, and the cause of death is determined by necropsy.

Intestinal Lesion Scoring: On a specified day post-infection (e.g., day 21), a subset of birds

from each group is euthanized, and the small intestine is examined for necrotic enteritis

lesions, which are scored on a scale of 0 (no gross lesions) to 4 (severe, extensive

necrosis).[5]

Microbiological Analysis: Cecal or ileal contents are collected to enumerate C. perfringens

populations.

Statistical Analysis: Data are analyzed using appropriate statistical methods (e.g., ANOVA) to

determine significant differences between treatment groups.
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Signaling Pathways and Mechanisms of Action
The efficacy of Albac and its alternatives in preventing necrotic enteritis is attributed to their

distinct mechanisms of action.

Mechanism of Action of Bacitracin (Albac)
Bacitracin is a polypeptide antibiotic that primarily targets Gram-positive bacteria like

Clostridium perfringens. Its mechanism involves the inhibition of cell wall synthesis.

Bacitracin's Interference with Bacterial Cell Wall Synthesis

Bacterial Cell

Cell Membrane

Cytoplasm

Lipid Carrier (Bactoprenol-PP)

Cell Wall Synthesis

Transports precursor across membrane for

Peptidoglycan Precursor

Binds to

Bacitracin

Inhibits dephosphorylation of

Cell Lysis & Death

Inhibition leads to
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Caption: Bacitracin inhibits the recycling of the lipid carrier responsible for transporting

peptidoglycan precursors, thereby halting cell wall synthesis.

Specifically, bacitracin interferes with the dephosphorylation of C55-isoprenyl pyrophosphate, a

lipid carrier molecule that transports the building blocks of the peptidoglycan cell wall across

the cell membrane. By preventing the recycling of this carrier, bacitracin effectively halts cell

wall synthesis, leading to cell lysis and death of the susceptible bacteria.

Proposed Mechanisms of Action for Alternatives
Alternatives to bacitracin employ different strategies to control necrotic enteritis, often focusing

on modulating the gut environment and the host's immune response.

1. Probiotics:

Competitive Exclusion: Probiotics, which are beneficial live microorganisms, compete with C.

perfringens for nutrients and attachment sites on the intestinal mucosa.[7]

Production of Antimicrobial Substances: Some probiotic strains produce bacteriocins and

organic acids that directly inhibit the growth of C. perfringens.[7]

Immune Modulation: Probiotics can enhance the host's gut barrier function and modulate the

immune system to better respond to pathogenic challenges.[8]

2. Organic Acids:

Lowering Gut pH: Organic acids reduce the pH in the gastrointestinal tract, creating an

environment that is less favorable for the growth of acid-sensitive pathogens like C.

perfringens.

Direct Antimicrobial Activity: Undissociated organic acids can penetrate the bacterial cell

membrane and disrupt normal cellular functions.

3. Essential Oils:

Disruption of Bacterial Membranes: The hydrophobic nature of essential oils allows them to

partition into the lipid bilayer of bacterial cell membranes, increasing their permeability and

leading to the leakage of vital intracellular components.[9]
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Anti-inflammatory and Antioxidant Properties: Many essential oils possess anti-inflammatory

and antioxidant properties that can help mitigate the intestinal damage caused by C.

perfringens and its toxins.[9]

Logical Flow of Probiotic Action in Necrotic Enteritis Prevention

Probiotic Supplementation

Competitive Exclusion Antimicrobial Production

Immune ModulationInhibition of C. perfringens Growth

Improved Gut Health & Integrity

Reduced Toxin Production

Prevention of Necrotic Enteritis
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Caption: Probiotics prevent necrotic enteritis through a multi-faceted approach involving

competitive exclusion, antimicrobial production, and immune modulation.

Conclusion
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Albac (bacitracin) remains a highly effective tool for the prevention and control of necrotic

enteritis in poultry, demonstrating consistent reductions in mortality, intestinal lesions, and

performance losses. However, with the increasing global pressure to reduce antibiotic use in

animal agriculture, a variety of alternatives have emerged. Probiotics, organic acids, and

essential oils have all shown promise in mitigating the impact of this disease.

The choice of a preventive strategy will depend on various factors, including the specific

production system, the prevalence of necrotic enteritis, and regulatory considerations. The data

presented in this guide, along with the detailed experimental protocols, provide a foundation for

researchers, scientists, and drug development professionals to make informed decisions and to

design future studies aimed at further optimizing the control of necrotic enteritis in poultry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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